Cas no 2527-18-6 (2,17-Dimethyl-5α-androst-2-en-17β-ol)

2,17-Dimethyl-5α-androst-2-en-17β-ol Properties

Names and Identifiers

• 5a-Androst-2-en-17b-ol, 2,17-dimethyl- (7CI,8CI)
• 2,17-Dimethyl-5α-androst-2-en-17β-ol
• (5α,17β)-2,17-Dimethylandrost-2-en-17-ol
• (5S,8R,9S,10S,13S,14S,17S)-2,10,13,17-tetramethyl-1,4,5,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-ol
• 2,17-alpha-Dimethyl-5-alpha-androst-2-en-17-beta-ol
• A-androst-2-en-17
• A-ol
• DTXSID00948115
• 2,17-Dimethyl-5?-androst-2-en-17?-ol
• 2,17-Dimethylandrost-2-en-17-ol
• 2527-18-6
• 5-alpha-ANDROST-2-EN-17-beta-OL, 2,17-alpha-DIMETHYL-
• (5S, 8R, 9S, 10S, 13S, 14S, 17S)-2, 10, 13, 17-tetramethyl-1, 4, 5, 6, 7, 8, 9, 11, 12, 14, 15, 16-dodecahydrocyclopenta[a]phenanthren-17-ol
• 2,17-Dimethyl-5
• +Expand

• InChIKey： JLHCRFDMFTUIMQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H34O/c1-14-5-6-15-7-8-16-17(19(15,2)13-14)9-11-20(3)18(16)10-12-21(20,4)22/h5,15-18,22H,6-13H2,1-4H3
• SMILES： CC1=CCC2C(C3CCC4(C(CCC4C3CC2)(C)O)C)(C)C1

Computed Properties

• Exact Mass: 302.260966
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 302.260966
• Heavy Atom Count: 22
• Complexity: 508
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 5.33630
• PSA: 20.23000
• Refractive Index: 1.525
• Boiling Point: 390.8°C at 760 mmHg
• Flash Point: 167.3°C
• Density: 1.005